Cas no 90645-64-0 (1-cyclopent-2-en-1-yl-2-methylpropan-2-ol)

1-cyclopent-2-en-1-yl-2-methylpropan-2-ol structure
90645-64-0 structure
Product name:1-cyclopent-2-en-1-yl-2-methylpropan-2-ol
CAS No:90645-64-0
MF:C9H16O
MW:140.22274
CID:1953064
PubChem ID:244185

1-cyclopent-2-en-1-yl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopent-2-en-1-yl-2-methylpropan-2-ol
    • AG-K-94329
    • CTK5G8268
    • 1-(cyclopent-2-enyl)-2-methylpropan-2-ol
    • NSC54831
    • AC1L6D5L
    • 1-cyclopent-2-enyl-2-methyl-propan-2-ol
    • 3-Cyclopentenyl-tert.-butanol
    • (1-cyclopent-2-enyl)-2-methylpropan-2-ol
    • 1-(cyclopent-2-en-1-yl)-2-methylpropan-2-ol
    • DTXSID10288236
    • NSC-54831
    • 90645-64-0
    • Inchi: InChI=1S/C9H16O/c1-9(2,10)7-8-5-3-4-6-8/h3,5,8,10H,4,6-7H2,1-2H3
    • InChI Key: GDAMZQOJRBYNAK-UHFFFAOYSA-N
    • SMILES: CC(C)(CC1CCC=C1)O

Computed Properties

  • Exact Mass: 140.12
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.933
  • Boiling Point: 200.6°C at 760 mmHg
  • Flash Point: 78.5°C
  • Refractive Index: 1.481
  • PSA: 20.23000
  • LogP: 2.11360

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